Cas no 5663-33-2 (2-propyl-1,3-dioxane)

• Product Name: 2-propyl-1,3-dioxane
• CAS No: 5663-33-2
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 945707
• PubChem ID: 283981
• Update Time: 2025-04-19

2-propyl-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• 2-propyl-1,3-dioxane
• 1,3-Benzodithiole, 2-propyl-; CTK2D5163; 2-propyl-1,3-dioxan; 2-propyl-benzo[1,3]dithiole; 2-propyl-[1,3]dioxane; 2-propyl-1,3-benzdithiole; 2-n.propil-1,3-benzoditiolo; 2-n-Propyl-1,3-benzodithiol; 2-propyl-1,3-dioxane;
• AKOS006295594
• NSC139438
• SCHEMBL27187
• 3-Methyl-1,5-dithiophen-2-yl-pentane-1,5-dione
• DTXSID30972069
• 2-n-propyl-1,3-dioxan
• 5663-33-2
• NSC-139438
• DS-004895

• Inchi： 1S/C7H14O2/c1-2-4-7-8-5-3-6-9-7/h7H,2-6H2,1H3
• InChI Key： TXLICGCGWAEPIB-UHFFFAOYSA-N
• SMILES： O1CCCOC1CCC

Computed Properties

• Exact Mass: 130.09942
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 67.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46
• LogP: 1.54950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,3-dioxanes